(4E)-4-(3-chlorobenzylidene)-3-(chloromethyl)isoxazol-5(4H)-one

• IUPAC Name: (4E)-3-(chloromethyl)-4-[(3-chlorophenyl)methylidene]-1,2-oxazol-5-one
• InChI: InChI=1S/C11H7Cl2NO2/c12-6-10-9(11(15)16-14-10)5-7-2-1-3-8(13)4-7/h1-5H,6H2/b9-5+
• InChI Key: UBAKEJDMUKYLOT-WEVVVXLNSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C=C2C(=NOC2=O)CCl
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)/C=C/2\C(=NOC2=O)CCl
• Molecular Formula: C11H7Cl2NO2
• Molecular Weight: 256.08 g/mol

Description

“(4E)-4-(3-chlorobenzylidene)-3-(chloromethyl)isoxazol-5(4H)-one” is a chemical compound with the molecular formula C11H7Cl2NO2 and a molecular weight of 256.08. It is used for proteomics research.

Scientific Research Applications

• Summary of the Application : The compound is used in the design and synthesis of fluorescent probes, which are indispensable tools for a broad range of biological applications. These probes have varied electronic properties and show tunable absorption and emission in the visible region with large Stokes shifts.
• Methods of Application : The probes featuring electron-donating groups exhibit rotor effects that are sensitive to polarity and viscosity by “intramolecular charge transfer” (ICT) and twisted intramolecular charge transfer (TICT) mechanisms. These properties enable their application as “turn-on” fluorescent probes.
• Results or Outcomes : One such probe shows selective binding to α-synuclein (αS) fibrils relative to soluble proteins in cell lysates and amyloid fibrils of tau and amyloid-β. This has potential diagnostic applications in detecting αS fibrils amplified from Parkinson’s disease with dementia (PDD) patient samples.

Future Directions

The future directions for the use and study of this compound are not explicitly mentioned in the available sources. Given its use in proteomics research, it’s possible that future studies could explore its potential applications in this field.